Cas no 887344-14-1 (Methyl 4-propan-2-ylpyrrolidine-3-carboxylate)
887344-14-1 structure
Product Name:Methyl 4-propan-2-ylpyrrolidine-3-carboxylate
CAS No:887344-14-1
MF:C9H17NO2
MW:171.23678278923
CID:1934350
PubChem ID:3570565
Update Time:2025-04-21
Methyl 4-propan-2-ylpyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-propan-2-ylpyrrolidine-3-carboxylate
- 4-ISOPROPYL-PYRROLIDINE-3-CARBOXYLIC ACID METHYL ESTER
- 4-Isopropylpyrrolidine-3-carboxylic acid methyl ester
- (+/-)-trans-Methyl 4-isopropylpyrrolidine-3-carboxylate
- AC1MT67W
- SureCN2450069
- CTK6J1065
- 34PE-M02-0
- AG-A-76195
- DB-358344
- SCHEMBL2450069
- DTXSID60393748
- Methyl (3S,4S)-4-isopropylpyrrolidine-3-carboxylate
- 1334406-73-3
- 887344-14-1
-
- Inchi: 1S/C9H17NO2/c1-6(2)7-4-10-5-8(7)9(11)12-3/h6-8,10H,4-5H2,1-3H3
- InChI Key: HDCVOOMNEULPRD-UHFFFAOYSA-N
- SMILES: O(C)C(C1CNCC1C(C)C)=O
Computed Properties
- Exact Mass: 171.125928785Da
- Monoisotopic Mass: 171.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.3Ų
Methyl 4-propan-2-ylpyrrolidine-3-carboxylate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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